4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole
Overview
Description
4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a pyrazole derivative that has been synthesized through various methods and has shown promising results in several research applications.
Mechanism of Action
The mechanism of action of 4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole is not well understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in cell growth and division.
Biochemical and Physiological Effects
Studies have shown that 4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole has several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit cell migration and invasion, and regulate gene expression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole in lab experiments is its ability to selectively target certain enzymes and proteins. This makes it an ideal candidate for drug discovery and cancer research. However, the compound has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving 4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole. These include:
1. Investigating the compound's potential as a therapeutic agent for cancer treatment.
2. Studying the mechanism of action of the compound to better understand its effects on cells.
3. Developing new methods for synthesizing the compound that are more efficient and cost-effective.
4. Exploring the compound's potential in other research areas, such as molecular biology and drug discovery.
In conclusion, 4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole is a compound that has shown promising results in scientific research. Its unique properties make it an excellent candidate for several research applications, including cancer research and drug discovery. While there are limitations to its use in lab experiments, the compound has several future directions for research that could lead to new discoveries and advancements in scientific knowledge.
Synthesis Methods
The synthesis of 4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole is a complex process that requires specialized knowledge and equipment. One of the most common methods for synthesizing this compound involves the reaction of oxalyl chloride and dimethylsulfamide with 3-hydroxyoxetane, followed by the addition of hydrazine hydrate to form the pyrazole ring.
Scientific Research Applications
The unique properties of 4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole make it an excellent candidate for scientific research. It has been used in several research applications, including cancer research, drug discovery, and molecular biology.
properties
IUPAC Name |
4-(dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O3S/c1-12(2)17(14,15)11-8-5-10-13(6-8)9-3-4-16-7-9/h5-6,9,11H,3-4,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BESJFTIQCYLNFO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)NC1=CN(N=C1)C2CCOC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Dimethylsulfamoylamino)-1-(oxolan-3-yl)pyrazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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